Cas no 812694-58-9 (Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)-)

• Product Name: Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)-
• CAS No: 812694-58-9
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 1802225
• PubChem ID: 67191411
• Update Time: 2025-04-21

Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)-
• SCHEMBL1864333
• 2-(3-bromophenyl)-2-methylpropyl methyl ether
• DS-021532
• 1-bromo-3-(2-methoxy-1,1-dimethyl-ethyl)-benzene
• DB-291757
• 51380-84-8
• HONYEGOQNAXWBY-UHFFFAOYSA-N
• 812694-58-9

• Inchi： 1S/C11H15BrO/c1-11(2,8-13-3)9-5-4-6-10(12)7-9/h4-7H,8H2,1-3H3
• InChI Key： HONYEGOQNAXWBY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)(C)COC

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų